Cas no 68156-60-5 (N,N-dibenzyl-N',N'-dimethyl-1,2-propanediamine)

• Product Name: N,N-dibenzyl-N',N'-dimethyl-1,2-propanediamine
• CAS No: 68156-60-5
• MF: C₁₉H₂₆N₂
• MW: 282.423144817352
• CID: 969308
• PubChem ID: 176287
• Update Time: 2025-04-19

N,N-dibenzyl-N',N'-dimethyl-1,2-propanediamine Chemical and Physical Properties

Names and Identifiers

• N,N-dibenzyl-N',N'-dimethyl-1,2-propanediamine
• 1-N,1-N-dibenzyl-2-N,2-N-dimethylpropane-1,2-diamine
• 68156-60-5
• 1,2-Prepanediamine, N2,N2-dimethyl-N1,N1-bis(phenylmethyl)-
• N~1~,N~1~-Dibenzyl-N~2~,N~2~-dimethylpropane-1,2-diamine
• DTXSID90987659

• Inchi： 1S/C19H26N2/c1-17(20(2)3)14-21(15-18-10-6-4-7-11-18)16-19-12-8-5-9-13-19/h4-13,17H,14-16H2,1-3H3
• InChI Key： IXEVSIRTTNRCQB-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)(CC1C=CC=CC=1)CC(C)N(C)C

Computed Properties

• Exact Mass: 282.209598838g/mol
• Monoisotopic Mass: 282.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 6.5Ų